Cas no 144924-00-5 (2-Azido-1-(2-methoxyphenyl)ethan-1-ol)

• Product Name: 2-Azido-1-(2-methoxyphenyl)ethan-1-ol
• CAS No: 144924-00-5
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 6147669
• PubChem ID: 15933372
• Update Time: 2025-10-31

2-Azido-1-(2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS019067539
• EN300-718001
• 2-azido-1-(2-methoxyphenyl)ethan-1-ol
• 144924-00-5
• 2-Azido-1-(2-methoxyphenyl)ethan-1-ol

• Inchi： 1S/C9H11N3O2/c1-14-9-5-3-2-4-7(9)8(13)6-11-12-10/h2-5,8,13H,6H2,1H3
• InChI Key： CEGMNQULKCBXGP-UHFFFAOYSA-N
• SMILES： OC(CN=[N+]=[N-])C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-Azido-1-(2-methoxyphenyl)ethan-1-ol

Introduction to 2-Azido-1-(2-methoxyphenyl)ethan-1-ol (CAS No. 144924-00-5) in Modern Chemical Research

2-Azido-1-(2-methoxyphenyl)ethan-1-ol, identified by its CAS number 144924-00-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical synthesis. This compound, featuring a unique structural motif with an azido group and a methoxy-substituted phenyl ring, presents intriguing opportunities for applications in drug discovery and molecular chemistry. The presence of the azido functional group (-N₃) makes it a versatile intermediate in synthetic pathways, while the aromatic ring system enhances its reactivity and potential biological activity.

The structure of 2-Azido-1-(2-methoxyphenyl)ethan-1-ol encompasses a propyl chain terminated by an azido moiety, attached to a benzene ring substituted with a methoxy group at the ortho position. This arrangement not only imparts distinct electronic properties but also opens up possibilities for further functionalization. The compound’s solubility profile and stability under various conditions make it a valuable building block in organic synthesis, particularly in the construction of more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in compounds containing azido groups due to their role as key intermediates in the synthesis of bioactive molecules. The azido functional group is particularly useful in transition-metal-catalyzed cross-coupling reactions, such as the Stille or Sonogashira couplings, which are pivotal in constructing carbon-carbon bonds essential for drug development. Furthermore, the methoxyphenyl moiety can influence the electronic and steric environment of the molecule, making it an attractive scaffold for designing novel pharmacophores.

One of the most compelling aspects of 2-Azido-1-(2-methoxyphenyl)ethan-1-ol is its potential application in medicinal chemistry. Researchers have been exploring its utility as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this compound have been investigated for their interaction with enzymes involved in cancer metabolism. The methoxyphenyl ring, known for its ability to modulate lipophilicity and metabolic stability, plays a crucial role in fine-tuning the pharmacokinetic properties of drug candidates.

Recent studies have highlighted the compound’s significance in developing novel therapeutic agents. A notable example involves its use as an intermediate in creating kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The azido group allows for selective modifications at specific positions on the molecule, enabling researchers to optimize binding affinity and selectivity against target proteins. This flexibility has made 2-Azido-1-(2-methoxyphenyl)ethan-1-ol a preferred choice for medicinal chemists seeking to design next-generation drugs.

The synthetic methodologies involving 2-Azido-1-(2-methoxyphenyl)ethan-1-ol have also seen significant advancements. Modern catalytic systems have improved the efficiency and scalability of reactions involving azido compounds, reducing side products and enhancing yields. These developments are particularly important for industrial applications where cost-effectiveness and reproducibility are paramount. Additionally, green chemistry principles have been integrated into synthetic protocols, minimizing hazardous waste and improving sustainability.

The chemical properties of 2-Azido-1-(2-methoxyphenyl)ethan-1-ol make it an excellent candidate for exploring new synthetic pathways. Its reactivity with various nucleophiles allows for diverse functionalizations, enabling the creation of structurally diverse libraries of compounds. Such libraries are invaluable in high-throughput screening programs aimed at identifying lead molecules with desirable biological activities. The compound’s compatibility with modern synthetic techniques has positioned it as a cornerstone in modern organic synthesis.

In conclusion, 2-Azido-1-(2-methoxyphenyl)ethan-1-ol (CAS No. 144924-00-5) represents a fascinating intersection of structural complexity and synthetic utility. Its unique combination of functional groups makes it a powerful tool for pharmaceutical research and development. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in discovering innovative therapeutic solutions.